Cas no 54705-20-3 (Benzoic acid, 2-(propylsulfinyl)-)

• Product Name: Benzoic acid, 2-(propylsulfinyl)-
• CAS No: 54705-20-3
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 353896
• PubChem ID: 60982991
• Update Time: 2025-04-19

Benzoic acid, 2-(propylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(propylsulfinyl)-
• 2-propylsulfinylbenzoic acid
• 54705-20-3
• DTXSID40734079
• 2-(Propane-1-sulfinyl)benzoic acid

• Inchi： 1S/C10H12O3S/c1-2-7-14(13)9-6-4-3-5-8(9)10(11)12/h3-6H,2,7H2,1H3,(H,11,12)
• InChI Key： YYXVCAREOYRHSA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)(CCC)=O

Computed Properties

• Exact Mass: 212.05076
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 54.37